Cas no 1261925-13-6 (4-(2,6-Difluorophenyl)-2-hydroxypyridine)
4-(2,6-Difluorophenyl)-2-hydroxypyridine is a fluorinated heterocyclic compound featuring a pyridine core substituted with a hydroxyl group at the 2-position and a 2,6-difluorophenyl moiety at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluorophenyl group enhances metabolic stability and lipophilicity, while the hydroxyl-pyridine moiety offers potential for further functionalization. Its well-defined reactivity profile allows for precise modifications in medicinal chemistry applications, particularly in the development of kinase inhibitors and bioactive molecules. The compound’s high purity and consistent performance make it suitable for research and industrial-scale applications.
1261925-13-6 structure
Product Name:4-(2,6-Difluorophenyl)-2-hydroxypyridine
CAS No:1261925-13-6
MF:C11H7F2NO
MW:207.176189661026
MDL:MFCD18312093
CID:2763866
PubChem ID:53217694
Update Time:2025-10-28
4-(2,6-Difluorophenyl)-2-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
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- DTXSID40682723
- 4-(2,6-Difluorophenyl)-2-hydroxypyridine, 95%
- 1261925-13-6
- 4-(2,6-DIFLUOROPHENYL)-2-HYDROXYPYRIDINE
- 4-(2,6-Difluorophenyl)pyridin-2(1H)-one
- MFCD18312093
- 4-(2,6-Difluorophenyl)-2-hydroxypyridine
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- MDL: MFCD18312093
- Inchi: 1S/C11H7F2NO/c12-8-2-1-3-9(13)11(8)7-4-5-14-10(15)6-7/h1-6H,(H,14,15)
- InChI Key: HKOMOHCADSCPIB-UHFFFAOYSA-N
- SMILES: FC1C=CC=C(C=1C1C=CNC(C=1)=O)F
Computed Properties
- Exact Mass: 207.04957017Da
- Monoisotopic Mass: 207.04957017Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 29.1Ų
4-(2,6-Difluorophenyl)-2-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB317638-5 g |
4-(2,6-Difluorophenyl)-2-hydroxypyridine; 95% |
1261925-13-6 | 5g |
€1,159.00 | 2022-03-25 | ||
| abcr | AB317638-5g |
4-(2,6-Difluorophenyl)-2-hydroxypyridine, 95%; . |
1261925-13-6 | 95% | 5g |
€1159.00 | 2024-04-20 |
4-(2,6-Difluorophenyl)-2-hydroxypyridine Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
1261925-13-6 (4-(2,6-Difluorophenyl)-2-hydroxypyridine) Related Products
- 1159817-41-0(4-(3-Fluorophenyl)pyridin-2(1H)-one)
- 1111105-99-7(5-(2-fluorophenyl)-1H-pyridin-2-one)
- 1111109-27-3(5-(2,4-difluorophenyl)-1H-pyridin-2-one)
- 1111109-59-1(5-(2-fluoro-5-methylphenyl)-1H-pyridin-2-one)
- 1111109-92-2(5-(2,4,6-trifluorophenyl)-1H-pyridin-2-one)
- 1111110-02-1(5-(2,5-difluorophenyl)-1H-pyridin-2-one)
- 1159815-25-4(4-(2-Fluorophenyl)pyridin-2(1H)-one)
- 1111109-52-4(5-(2,6-difluorophenyl)-1H-pyridin-2-one)
- 1159817-47-6(4-(4-Fluorophenyl)pyridin-2(1H)-one)
- 1111109-68-2(5-(2-fluoro-4-methylphenyl)-1H-pyridin-2-one)
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